(3R,5R,8S,9S,10S,11S,13S,14S,17R)-17-[(1S)-1-Hydroxyethyl]-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthrene-3,11,17-triol
(3R,5R,8S,9S,10S,11S,13S,14S,17R)-17-[(1S)-1-Hydroxyethyl]-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthrene-3,11,17-triol
Brand Name:
Vulcanchem
CAS No.:
1242-48-4
VCID:
VC0073273
InChI:
InChI=1S/C21H36O4/c1-12(22)21(25)9-7-16-15-5-4-13-10-14(23)6-8-19(13,2)18(15)17(24)11-20(16,21)3/h12-18,22-25H,4-11H2,1-3H3/t12-,13+,14+,15-,16-,17-,18+,19-,20-,21-/m0/s1
SMILES:
CC(C1(CCC2C1(CC(C3C2CCC4C3(CCC(C4)O)C)O)C)O)O
Molecular Formula:
C21H36O4
Molecular Weight:
352.5 g/mol
(3R,5R,8S,9S,10S,11S,13S,14S,17R)-17-[(1S)-1-Hydroxyethyl]-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthrene-3,11,17-triol
CAS No.: 1242-48-4
Main Products
VCID: VC0073273
Molecular Formula: C21H36O4
Molecular Weight: 352.5 g/mol
![(3R,5R,8S,9S,10S,11S,13S,14S,17R)-17-[(1S)-1-Hydroxyethyl]-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthrene-3,11,17-triol - 1242-48-4](/images/no_structure.jpg)
| CAS No. | 1242-48-4 |
|---|---|
| Product Name | (3R,5R,8S,9S,10S,11S,13S,14S,17R)-17-[(1S)-1-Hydroxyethyl]-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthrene-3,11,17-triol |
| Molecular Formula | C21H36O4 |
| Molecular Weight | 352.5 g/mol |
| IUPAC Name | (3R,5R,8S,9S,10S,11S,13S,14S,17R)-17-[(1S)-1-hydroxyethyl]-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthrene-3,11,17-triol |
| Standard InChI | InChI=1S/C21H36O4/c1-12(22)21(25)9-7-16-15-5-4-13-10-14(23)6-8-19(13,2)18(15)17(24)11-20(16,21)3/h12-18,22-25H,4-11H2,1-3H3/t12-,13+,14+,15-,16-,17-,18+,19-,20-,21-/m0/s1 |
| Standard InChIKey | CQRHDJNAPDZBCN-KRFNRFTJSA-N |
| Isomeric SMILES | C[C@@H]([C@]1(CC[C@@H]2[C@@]1(C[C@@H]([C@H]3[C@H]2CC[C@H]4[C@@]3(CC[C@H](C4)O)C)O)C)O)O |
| SMILES | CC(C1(CCC2C1(CC(C3C2CCC4C3(CCC(C4)O)C)O)C)O)O |
| Canonical SMILES | CC(C1(CCC2C1(CC(C3C2CCC4C3(CCC(C4)O)C)O)C)O)O |
| Synonyms | 5 beta-pregnane-3 alpha,11 beta,17,20 alpha-tetrol |
| PubChem Compound | 150904 |
| Last Modified | Nov 11 2021 |
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